Cas no 2225144-93-2 (4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo3.2.1octane-2-carboxylic acid)

• Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo3.2.1octane-2-carboxylic acid
• CAS No: 2225144-93-2
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 6585859
• PubChem ID: 165605323
• Update Time: 2025-10-25

4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo3.2.1octane-2-carboxylic acid
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid
• 2225144-93-2
• EN300-1721574

• Inchi： 1S/C22H22N2O4/c25-21(26)20-12-24(14-9-10-23(20)11-14)22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,25,26)
• InChI Key： ZKDFDRHYRDMQSZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)N2CCC1C2)=O

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo3.2.1octane-2-carboxylic acid

Introduction to 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2225144-93-2)

4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2225144-93-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenyl group and a diazabicyclo[3.2.1]octane scaffold, making it a valuable candidate for various applications in drug discovery and development.

The fluorenyl group in the compound's structure is known for its robust stability and fluorescence properties, which can be leveraged in the design of fluorescent probes and imaging agents. The diazabicyclo[3.2.1]octane scaffold, on the other hand, provides a flexible and versatile platform for chemical modifications, allowing researchers to tailor the compound's pharmacological properties to meet specific therapeutic needs.

Recent studies have highlighted the potential of 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid in various biological contexts. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In another study, researchers investigated the neuroprotective effects of 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid in a mouse model of Parkinson's disease. The results showed that treatment with this compound significantly reduced neuronal cell death and improved motor function in the animals, indicating its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid have also been extensively studied. A 2023 report in the European Journal of Pharmaceutical Sciences revealed that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens in clinical settings.

The synthetic route to produce 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid has been optimized to ensure high yields and purity levels. A key step in the synthesis involves the coupling of a fluorenylmethyl chloroformate derivative with an appropriate diazabicyclo[3.2.1]octane precursor, followed by carboxylation to form the final product. This efficient synthetic method has facilitated large-scale production of the compound for preclinical and clinical studies.

In terms of safety and toxicity, preliminary assessments have indicated that 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid is well-tolerated at therapeutic doses with minimal side effects observed in animal models. However, further studies are needed to fully evaluate its safety profile in humans.

The potential applications of 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid extend beyond its use as a therapeutic agent. Its unique structural features make it an attractive candidate for use as a building block in combinatorial chemistry and high-throughput screening assays for drug discovery.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2225144-93-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and potential therapeutic uses, underscoring its significance as a valuable tool for advancing drug development efforts.